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Compound of Interest

Compound Name: UBP296

CAS No.: 745055-86-1

Cat. No.: B1662302

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This guide provides essential, immediate safety and logistical information for the

proper disposal of UBP296, a potent and selective kainate receptor antagonist used in

neuroscience research. Adherence to these procedures is critical for minimizing environmental

impact and protecting laboratory personnel.

Understanding UBP296: Key Chemical Properties
A summary of the key quantitative data for UBP296 is presented below, offering a quick

reference for researchers.
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Property Value Reference

CAS Number 745055-86-1 [1][2]

Molecular Formula C15H15N3O6 [2]

Molecular Weight 333.3 g/mol [2]

Solubility

Soluble to 10 mM in 1eq.

NaOH with gentle warming and

to 10 mM in DMSO.

Storage Store at room temperature.

UBP296 Disposal Workflow
The following diagram outlines the decision-making process and necessary steps for the

proper disposal of UBP296.
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Caption: Workflow for the safe disposal of UBP296 waste.
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Detailed Experimental Protocol for UBP296 Disposal
The following step-by-step procedure should be followed for the disposal of UBP296. Crucially,

it is imperative to obtain the Safety Data Sheet (SDS) from the supplier of UBP296 for specific

handling and disposal instructions, as the information provided here is based on general

laboratory safety principles for research chemicals of unknown toxicity.

Step 1: Personal Protective Equipment (PPE)
Before handling UBP296 waste, ensure you are wearing appropriate personal protective

equipment (PPE), including:

Safety goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is essential to prevent dangerous reactions.

Unused or Expired UBP296:

If the UBP296 is in its original, unopened container, it should be disposed of as hazardous

chemical waste.

If the container has been opened, ensure the cap is tightly sealed. Place it in a secondary

container for added security.

Contaminated Materials:

Solid waste contaminated with UBP296 (e.g., gloves, weighing paper, pipette tips) should

be collected in a designated, leak-proof hazardous waste container.

Liquid waste containing UBP296 (e.g., solutions) should be collected in a separate, clearly

labeled, and chemically compatible hazardous waste container. Do not mix with other

waste streams unless compatibility is confirmed.
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Empty Containers:

An empty container that held UBP296 should be triple-rinsed with a suitable solvent (e.g.,

the solvent used to dissolve the UBP296, or another appropriate solvent).

The rinsate from this process must be collected and treated as hazardous liquid waste.

After triple-rinsing, the original label on the container should be defaced or removed, and

the container can then typically be disposed of as regular laboratory glass or plastic waste.

Step 3: Labeling of Waste Containers
All containers used for the collection of UBP296 waste must be clearly and accurately labeled.

The label should include:

The words "Hazardous Waste"

The full chemical name: "(RS)-1-(2-Amino-2-carboxyethyl)-3-(2-carboxybenzyl)pyrimidine-

2,4-dione" or "UBP296"

The date the waste was first added to the container

The primary hazard(s) associated with the chemical (as a precaution, assume it is toxic and

an irritant until an SDS is consulted)

Step 4: Storage of Chemical Waste
Designate a specific, well-ventilated area within the laboratory as a satellite accumulation area

for hazardous waste.

Store the sealed and labeled UBP296 waste containers in this area.

Ensure that incompatible waste types are segregated to prevent accidental mixing.

Step 5: Final Disposal
The final disposal of hazardous chemical waste must be conducted through your institution's

Environmental Health and Safety (EHS) office or a certified hazardous waste disposal

contractor.
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Follow your institution's specific procedures for requesting a chemical waste pickup.

Do not attempt to dispose of UBP296 down the drain or in the regular trash.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

compliance with environmental regulations. Always prioritize obtaining and reviewing the

specific Safety Data Sheet for any chemical before use and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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